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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B1666777 Get Quote

Proper disposal of N-Benzylideneaniline is crucial for maintaining laboratory safety and

environmental compliance. As a hazardous substance, it requires a structured disposal

protocol. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to safely manage and dispose of N-Benzylideneaniline waste.

Immediate Safety and Handling Precautions
Before handling N-Benzylideneaniline, it is imperative to be aware of its hazards and to use

appropriate personal protective equipment (PPE). The substance is irritating to the eyes,

respiratory system, and skin.[1][2][3]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Hand Protection: Use protective gloves, such as nitrile rubber.[4][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a dust mask

or respirator.[1]

Always handle N-Benzylideneaniline in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation exposure.[4] Ensure that eyewash stations and safety showers are

readily accessible.[4]
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Quantitative Data and Hazard Summary
The following table summarizes key quantitative data and classifications for N-
Benzylideneaniline, essential for its safe handling and disposal.

Property Value Source

Molecular Formula C₁₃H₁₁N [5][6]

Molecular Weight 181.24 g/mol [5][6]

Appearance
Light yellow solid/crystalline

powder
[2][5]

Melting Point 52 - 54 °C (125.6 - 129.2 °F) [5]

Boiling Point 300 °C (572 °F) [3][5]

Flash Point > 110 °C (> 230 °F) [5]

GHS Hazard Codes

H315 (Skin Irritation), H319

(Eye Irritation), H335

(Respiratory Irritation)

[2]

Storage Class 11 (Combustible Solids)

Operational Protocol for N-Benzylideneaniline
Disposal
N-Benzylideneaniline must be disposed of as hazardous chemical waste.[4][7] It must not be

disposed of in the regular trash or poured down the drain.[4][8] The following step-by-step

procedure outlines the required protocol for its collection and disposal through an

Environmental Health and Safety (EHS) program.

1. Waste Container Selection and Preparation:

Select a suitable, leak-proof container for the waste. Plastic containers are often preferred

over glass to minimize the risk of breakage.[7][9]

The container must be in good condition and compatible with N-Benzylideneaniline.
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Affix a "Hazardous Waste" label or tag, provided by your institution's EHS office, to the

container before adding any waste.[7][10]

2. Waste Collection:

While wearing appropriate PPE, carefully transfer the N-Benzylideneaniline waste into the

prepared container.

Avoid creating dust during the transfer.[1][4]

Keep the waste container securely closed at all times, except when adding waste.[9][11]

3. Labeling the Waste Container:

Complete the hazardous waste tag with all required information. This typically includes:

The full chemical name: "N-Benzylideneaniline". Do not use abbreviations or formulas.[7]

The quantity or concentration of the waste.

The date of waste generation.[7]

The location of origin (e.g., building and room number).[7]

The Principal Investigator's name and contact information.[7]

Checkmarks for the appropriate hazard characteristics (e.g., irritant).[7]

4. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[9]

The SAA must be at or near the point of waste generation.[9]

Segregate the N-Benzylideneaniline waste from incompatible materials, such as oxidizing

agents.[4][11]

5. Arranging for Disposal:
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Once the container is full or you are ready for disposal, submit a hazardous waste pickup

request to your institution's EHS office.[10]

Follow your institution's specific procedures for submitting the request, which may involve an

online form or a paper form.[7]

Spill and Emergency Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Minor Spill Cleanup:

Alert personnel in the immediate area.

Wearing appropriate PPE, clean up the spill immediately.

For dry spills, use a dry cleanup procedure such as carefully sweeping or vacuuming to

avoid generating dust.[1] If sweeping, first dampen the material with water to prevent it from

becoming airborne.[1]

Place all contaminated materials (spilled substance, absorbent pads, gloves, etc.) into a

sealed container for disposal as hazardous waste.[1]

Label the container as "Hazardous Waste: N-Benzylideneaniline spill debris" and dispose

of it through EHS.

Major Spill:

For a large spill, evacuate the area immediately.

Alert your institution's emergency responders and EHS office, providing them with the

location and nature of the hazard.[1]

Empty Container Decontamination
Empty containers that once held N-Benzylideneaniline must be properly decontaminated

before being disposed of as regular trash.
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Triple-rinse the container with a suitable solvent capable of removing the chemical residue.

[11]

Collect the rinsate (the solvent from rinsing) as hazardous waste.[11]

After the solvent rinse, triple-rinse the container with water.[11]

Allow the container to air dry completely.

Deface or remove the original label before disposing of the clean container in the regular

trash.[10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-
Benzylideneaniline.

Caption: Workflow for safe handling and disposal of N-Benzylideneaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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